1-Cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea
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Description
1-Cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea is a useful research compound. Its molecular formula is C12H12Cl2N4O2S and its molecular weight is 347.21. The purity is usually 95%.
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Scientific Research Applications
Antifungal Applications
Research on urea derivatives similar to the specified compound has shown significant antifungal activity. For instance, studies on 1,3,4-oxadiazolo[3,2-a]-s-triazine derivatives and their thioxo-ones have demonstrated fungitoxic action against pathogens like A. niger and F. oxyporum, indicating potential for agricultural and medicinal antifungal applications (A. Mishra, S. Singh, A. Wahab, 2000).
Anticancer Potential
Derivatives of 1,3,4-oxadiazoles have been identified as novel apoptosis inducers, with specific compounds showing activity against breast and colorectal cancer cell lines. These compounds’ mechanism involves cell cycle arrest and induction of apoptosis, highlighting their potential as anticancer agents (Han-Zhong Zhang et al., 2005).
Cytokinin-like Activity and Plant Growth Regulation
Some urea derivatives exhibit cytokinin-like activity, significantly influencing plant growth and development. Compounds such as N-phenyl-N'-(2-chloro-4-pyridyl)urea and N-phenyl-N'-(1,2,3-thiadiazol-5-yl)urea are known to positively regulate cell division and differentiation in plants, offering potential applications in agriculture and horticulture (A. Ricci, C. Bertoletti, 2009).
Antibacterial Studies
Novel 1,3,4-oxadiazoles have been synthesized and tested for their antibacterial activity, demonstrating efficacy against various microorganisms. This research underscores the potential of such compounds in developing new antibacterial agents (Amit C. Patel, D. Mahajan, K. Chikhalia, 2010).
Properties
IUPAC Name |
1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea |
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InChI |
InChI=1S/C12H12Cl2N4O2S/c13-8-5-7(9(14)21-8)10-17-18-12(20-10)16-11(19)15-6-3-1-2-4-6/h5-6H,1-4H2,(H2,15,16,18,19) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPJXDSNATWIHJZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)NC2=NN=C(O2)C3=C(SC(=C3)Cl)Cl |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2N4O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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